Cas no 1783790-44-2 ((dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 1783790-44-2
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 6007769
• PubChem ID: 105437743
• Update Time: 2025-07-18

(dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine
• EN300-1278062
• 1783790-44-2

• Inchi： 1S/C9H14N4/c10-5-8-9(6-1-2-6)13(12-11-8)7-3-4-7/h6-7H,1-5,10H2
• InChI Key： KCFVCRBCILAXQQ-UHFFFAOYSA-N
• SMILES： N1(C(=C(CN)N=N1)C1CC1)C1CC1

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.7Ų

Additional information on (dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine

Exploring the Potential of (dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 1783790-44-2) in Modern Research and Applications

In the rapidly evolving field of chemical research, (dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 1783790-44-2) has emerged as a compound of significant interest. This molecule, characterized by its unique dicyclopropyl and 1,2,3-triazole structural motifs, offers a wide range of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly intrigued by its methanamine functional group, which enhances its reactivity and versatility in synthetic chemistry.

The growing demand for novel heterocyclic compounds in drug discovery has placed (dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine under the spotlight. Its triazole ring is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold for designing bioactive molecules. Recent studies have explored its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapies.

From a synthetic perspective, the click chemistry approach often employed to construct the 1,2,3-triazole core of this compound resonates with the industry's shift toward greener and more efficient methodologies. The dicyclopropyl moiety further contributes to the molecule's lipophilicity, a property highly sought after in central nervous system (CNS) drug development. This aligns with frequent search queries like "lipophilic compounds for blood-brain barrier penetration" and "triazole-based drug design."

In material science, the rigid structure of (dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine has sparked investigations into its use as a ligand for metal-organic frameworks (MOFs) or as a building block for high-performance polymers. These applications tap into the booming interest in advanced materials for energy storage and catalysis, addressing common search trends such as "MOF design principles" and "polymers with heterocyclic units."

Analytical challenges surrounding this compound, including its characterization by NMR and mass spectrometry, frequently appear in scientific discussions. The presence of both aliphatic and aromatic protons in its structure creates distinct spectral patterns that aid in its identification—a topic often searched by analytical chemists troubleshooting complex heterocycle analysis.

As regulatory landscapes evolve, the safety profile of (dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine remains an active area of investigation. While not classified as hazardous, proper handling protocols for research-scale quantities follow standard laboratory safety practices. This addresses common concerns reflected in searches like "safe handling of nitrogen-containing compounds" and "triazole derivative stability."

The commercial availability of CAS No. 1783790-44-2 through specialty chemical suppliers has facilitated its adoption in various research programs. Procurement-related searches often include terms like "high-purity triazole derivatives" and "custom synthesis of cyclopropyl compounds," indicating the compound's niche but growing market presence.

Looking ahead, the scientific community anticipates expanded structure-activity relationship (SAR) studies around (dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine. Its modular structure allows for systematic exploration of structure-property relationships, particularly in addressing contemporary challenges like selective enzyme inhibition and materials with tailored porosity. These directions directly respond to trending research questions in both life sciences and materials engineering.

For synthetic chemists, the development of scalable routes to this compound remains an important consideration. Recent literature has described optimized procedures for introducing the dicyclopropyl groups while maintaining the integrity of the triazole ring—information highly relevant to researchers querying "efficient triazole synthesis methods" or "cyclopropylation techniques."

In conclusion, (dicyclopropyl-1H-1,2,3-triazol-4-yl)methanamine represents a compelling case study in how multifunctional heterocycles can address diverse scientific needs. Its intersection with medicinal chemistry, materials science, and synthetic methodology development ensures its continued relevance in answering today's most pressing research questions across multiple disciplines.